Cas no 1361535-20-7 (4-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361535-20-7
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4967726
• Update Time: 2025-10-29

4-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-6-2-1-5(9(14)10(6)15)8-7(16)3-4-20-11(8)12(17,18)19/h1-4H
• InChI Key： COBARACELPVTKW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=C(C=CN=C1C(F)(F)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9

Additional information on 4-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361535-20-7)

The compound 4-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361535-20-7) is a fluorinated and chlorinated pyridine derivative that has garnered significant attention in the fields of agrochemical and pharmaceutical research. Its unique structural features, including the presence of fluoro and trifluoromethyl groups, contribute to its potential applications in modern chemistry. Researchers and industry professionals frequently search for this compound due to its relevance in crop protection, pesticide development, and drug discovery.

One of the key reasons for the growing interest in 4-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine is its role in addressing global challenges such as sustainable agriculture and resistance management. With increasing demand for eco-friendly agrochemicals, this compound is being studied for its potential to enhance pest control efficiency while minimizing environmental impact. Its structural complexity also makes it a subject of interest in medicinal chemistry, where researchers explore its utility in designing novel therapeutic agents.

From a synthetic chemistry perspective, the preparation of 4-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine involves advanced methodologies, including halogenation and cross-coupling reactions. These techniques are critical for achieving high purity and yield, which are essential for industrial-scale production. The compound's CAS No. 1361535-20-7 serves as a unique identifier in chemical databases, facilitating its retrieval for regulatory and research purposes.

In recent years, the compound has been linked to discussions on green chemistry and biodegradability, as stakeholders seek alternatives to traditional agrochemicals. Its fluorinated and chlorinated moieties are being evaluated for their persistence and ecological effects, aligning with the broader push for environmentally responsible chemical solutions. This has led to increased scrutiny and optimization efforts to balance efficacy with sustainability.

The versatility of 4-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine extends to its potential applications in material science. Researchers are investigating its use in the development of advanced polymers and coatings, where its chemical stability and functional groups could offer unique properties. This interdisciplinary appeal underscores its importance beyond traditional agrochemical and pharmaceutical domains.

For those seeking detailed information on CAS No. 1361535-20-7, it is crucial to consult reliable sources such as peer-reviewed journals, patent databases, and chemical regulatory platforms. The compound's nomenclature, including its IUPAC name and synonyms, should be cross-referenced to ensure accuracy in research and commercial transactions. Additionally, its physicochemical properties, such as solubility and melting point, are vital for practical applications.

As the scientific community continues to explore the potential of 4-Fluoro-3-(2,3,4-trichlorophenyl)-2-(trifluoromethyl)pyridine, its role in addressing contemporary challenges remains a focal point. Whether in agrochemical innovation, drug design, or advanced materials, this compound exemplifies the intersection of chemistry and real-world problem-solving. Future research will likely uncover new dimensions of its utility, further solidifying its place in modern science.